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Compound of Interest

Compound Name: N,N-Diformylmescaline

Cat. No.: B10854090

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper disposal procedures for N,N-
Diformylmescaline, ensuring laboratory safety and regulatory compliance. Given the limited
specific data available for this novel compound, these procedures are based on its chemical

properties as a mescaline analogue and general principles of hazardous waste management.

Chemical and Physical Properties

A summary of the known properties of N,N-Diformylmescaline is presented below. This
information is crucial for understanding its behavior and potential hazards.
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Property Value Source
Molecular Formula C13H17NOs [1]
Molar Mass 267.281 g-mol—* [2]

N-formyl-N-[2-(3,4,5-
IUPAC Name trimethoxyphenyl)ethyllformam  [1]
ide

Unstable under acidic and
basic conditions, degrading to
Chemical Stability N-formylmescaline and [2]

subsequently to mescaline.[2]

[3]

Appearance Seized as a powder. [2]

Standard Operating Procedure for Disposal

Due to its classification as a mescaline analogue, N,N-Diformylmescaline should be handled
as a controlled substance in jurisdictions where mescaline is scheduled.[4][5] All disposal
procedures must comply with local, state, and federal regulations for hazardous and potentially
controlled chemical waste.

Personal Protective Equipment (PPE)

Before handling N,N-Diformylmescaline, ensure the following PPE is worn:

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Closed-toe shoes

Waste Segregation and Collection

e Solid Waste:
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o Collect any solid N,N-Diformylmescaline waste, including contaminated items like
weighing paper and gloves, in a dedicated, clearly labeled hazardous waste container.

o The container should be sealable and made of a material compatible with organic
compounds.

e Liquid Waste:

o Solutions containing N,N-Diformylmescaline should be collected in a separate, labeled
hazardous waste container for organic liquids.[6]

o Do not mix with other waste streams unless compatibility has been verified.

o Given its instability in acidic or basic solutions, ensure the waste container is maintained at
a neutral pH to prevent degradation into other controlled substances.[2][3]

Decontamination of Labware

o Glassware and equipment that have come into contact with N,N-Diformylmescaline should
be decontaminated.

» Rinse with a suitable organic solvent (e.g., ethanol or acetone) and collect the rinsate as
hazardous liquid waste.

 After the initial solvent rinse, wash with soap and water.

Disposal Pathway

» Never dispose of N,N-Diformylmescaline down the drain or in regular trash.[6]

» All waste containing this compound must be disposed of through an approved hazardous
waste management service.[7]

» Follow your institution's specific procedures for arranging a chemical waste pickup. Ensure
all containers are properly labeled with the chemical name and associated hazards.

Experimental Workflow for Disposal
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The following diagram outlines the decision-making process and steps for the proper disposal

of N,N-Diformylmescaline waste.

Start: N,N-Diformylmescaline Waste Generated

i
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(Goggles, Gloves, Lab Coat)
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Solid Liquid

Solid Waste
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End: Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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